Cas no 1267522-95-1 (2-(4-Bromophenyl)cyclohexanol)

• Product Name: 2-(4-Bromophenyl)cyclohexanol
• CAS No: 1267522-95-1
• MF: C₁₂H₁₅BrO
• MW: 255.150902986526
• CID: 5718634
• PubChem ID: 620335
• Update Time: 2026-03-11

2-(4-Bromophenyl)cyclohexanol Chemical and Physical Properties

Names and Identifiers

• OTIYGHQSJSVSJP-UHFFFAOYSA-N
• 2-(4-Bromophenyl)cyclohexanol
• 2-(4-Bromophenyl)cyclohexanol #
• Cyclohexanol, 2-(4-bromophenyl)-
• 2-(4-bromophenyl)cyclohexan-1-ol
• 2-(4-Bromophenyl)-cyclohexanol
• 1267522-95-1
• F13317

• Inchi： 1S/C12H15BrO/c13-10-7-5-9(6-8-10)11-3-1-2-4-12(11)14/h5-8,11-12,14H,1-4H2
• InChI Key： OTIYGHQSJSVSJP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1CCCCC1O

Computed Properties

• Exact Mass: 254.03063g/mol
• Monoisotopic Mass: 254.03063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.388±0.06 g/cm3(Predicted)
• Boiling Point: 341.6±42.0 °C(Predicted)
• pka: 14.99±0.40(Predicted)

Additional information on 2-(4-Bromophenyl)cyclohexanol

Introduction to 2-(4-Bromophenyl)cyclohexanol (CAS No. 1267522-95-1)

2-(4-Bromophenyl)cyclohexanol, identified by the Chemical Abstracts Service Number (CAS No.) 1267522-95-1, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a cyclohexanol backbone substituted with a 4-bromophenyl group, has garnered attention due to its structural uniqueness and potential biological activities. The presence of both a bromine atom and a hydroxyl group makes it a versatile intermediate for synthesizing various pharmacologically relevant derivatives.

The structure of 2-(4-Bromophenyl)cyclohexanol contributes to its reactivity and functionality. The cyclohexanol moiety provides a flexible, three-dimensional scaffold that can interact with biological targets in multiple ways, while the 4-bromophenyl group introduces electrophilic and aromatic characteristics. This combination makes the compound an attractive candidate for further chemical modifications, enabling the development of novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of 2-(4-Bromophenyl)cyclohexanol and its derivatives. Research has indicated that this compound may exhibit properties relevant to neurological disorders, inflammation, and cancer. For instance, studies have suggested that derivatives of this molecule could modulate neurotransmitter pathways, making them promising candidates for treating conditions such as depression and anxiety.

One of the most compelling aspects of 2-(4-Bromophenyl)cyclohexanol is its role as a building block in drug discovery. The bromine substituent allows for easy functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely used in constructing complex organic molecules. Additionally, the hydroxyl group can be engaged in various chemical transformations, including etherification, esterification, or oxidation reactions, further expanding the synthetic possibilities.

The synthesis of 2-(4-Bromophenyl)cyclohexanol typically involves multi-step organic reactions starting from commercially available precursors. A common approach includes the bromination of 4-phenylcyclohexene followed by reduction to yield the desired alcohol. Advances in catalytic systems have improved the efficiency and selectivity of these reactions, making the synthesis more scalable and cost-effective.

From a medicinal chemistry perspective, 2-(4-Bromophenyl)cyclohexanol serves as a valuable scaffold for designing molecules with enhanced pharmacokinetic properties. The cyclohexanol moiety is known to improve oral bioavailability by reducing lipophilicity while maintaining solubility. This balance is crucial for developing drugs that can effectively reach their target sites in vivo.

Recent computational studies have also highlighted the potential of 2-(4-Bromophenyl)cyclohexanol in fragment-based drug design. By leveraging virtual screening techniques, researchers have identified that this compound can interact with specific binding pockets in protein targets associated with various diseases. These findings underscore its importance as a lead compound in high-throughput screening campaigns aimed at identifying novel therapeutics.

The biological activity of 2-(4-Bromophenyl)cyclohexanol has been further explored through in vitro and in vivo experiments. Preliminary data suggest that certain derivatives may exhibit inhibitory effects on enzymes involved in inflammatory pathways. This has prompted investigations into their potential use as anti-inflammatory agents, which could address conditions such as rheumatoid arthritis and inflammatory bowel disease.

Moreover, the pharmacological profile of 2-(4-Bromophenyl)cyclohexanol extends to its interaction with nuclear receptors. Structural analogs have shown promise in modulating receptors like peroxisome proliferator-activated receptors (PPARs), which play a key role in metabolic regulation. Such interactions could lead to the development of new treatments for metabolic disorders like obesity and type 2 diabetes.

In conclusion, 2-(4-Bromophenyl)cyclohexanol (CAS No. 1267522-95-1) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features enable diverse chemical modifications, making it an invaluable intermediate for drug development. Ongoing studies continue to uncover its biological activities and therapeutic applications, reinforcing its importance as a cornerstone in modern medicinal chemistry.